Cas no 174953-95-8 (2,5-Diazabicyclo[2.2.1]heptane,2-(1,2,4-thiadiazol-5-yl)-, (1R)- (9CI))

• Product Name: 2,5-Diazabicyclo[2.2.1]heptane,2-(1,2,4-thiadiazol-5-yl)-, (1R)- (9CI)
• CAS No: 174953-95-8
• MF: C₇H₁₀N₄S
• MW: 182.246098995209
• CID: 111793
• PubChem ID: 45099833
• Update Time: 2025-04-18

2,5-Diazabicyclo[2.2.1]heptane,2-(1,2,4-thiadiazol-5-yl)-, (1R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane,2-(1,2,4-thiadiazol-5-yl)-, (1R)- (9CI)
• (1R,4R)-2-(1,2,4-THIADIAZOL-5-YL)-2,5-DIAZABICYCLO[2.2.1]HEPTANE
• 5-[(1R,4R)-2,5-diazabicyclo[2.2.1]heptan-2-yl]-1,2,4-thiadiazole
• 2,5-Diazabicyclo[2.2.1]heptane,2-(1,2,4-thiadiazol-5-yl)-,(1R)-(9CI)
• SCHEMBL9143162
• 174953-95-8
• 5-((1R)-2,5-Diazabicyclo[2.2.1]heptan-2-yl)-1,2,4-thiadiazole

• Inchi： 1S/C7H10N4S/c1-5-3-11(6(1)2-8-5)7-9-4-10-12-7/h4-6,8H,1-3H2/t5?,6-/m1/s1
• InChI Key： XFMFPSKKIZDHFB-PRJDIBJQSA-N
• SMILES： S1C(=NC=N1)N1CC2C[C@@H]1CN2

Computed Properties

• Exact Mass: 182.06261751g/mol
• Monoisotopic Mass: 182.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.3Ų